Cas no 1040680-48-5 (2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide)
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 2-[3-(4-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methyl-3-thiophenesulfonamide
- 2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide
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- Inchi: 1S/C21H18FN3O4S2/c1-3-28-17-10-4-14(5-11-17)20-23-21(29-24-20)19-18(12-13-30-19)31(26,27)25(2)16-8-6-15(22)7-9-16/h4-13H,3H2,1-2H3
- InChI Key: NUFHITKQUSVADA-UHFFFAOYSA-N
- SMILES: C1(C2ON=C(C3=CC=C(OCC)C=C3)N=2)SC=CC=1S(N(C1=CC=C(F)C=C1)C)(=O)=O
Experimental Properties
- Density: 1.387±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 637.1±65.0 °C(Predicted)
- pka: -2.94±0.37(Predicted)
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-5795-2μmol |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-5μmol |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-10μmol |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-20μmol |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-1mg |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-2mg |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-3mg |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-4mg |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-5mg |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-5795-10mg |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide |
1040680-48-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 2-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide
Introduction to Compound CAS No. 1040680-48-5: 2-[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide
The compound with CAS No. 1040680-48-5, known as 2-[3-(4-Ethoxyphenyl)-1,2,4-Oxadiazol-5-yl]-N-(4-fluorophenyl)-N-methylthiophene-3-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a thiophene ring substituted with a sulfonamide group and a 1,2,4-oxadiazole moiety. The presence of these functional groups endows the molecule with versatile chemical properties and reactivity.
Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery due to their ability to modulate enzyme activity and receptor binding. The oxadiazole ring in this compound is particularly interesting as it has been shown to enhance the stability and bioavailability of drugs. Additionally, the ethoxyphenyl group contributes to the molecule's lipophilicity, which is crucial for its ability to cross biological membranes.
One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have demonstrated that similar sulfonamide derivatives exhibit potent anti-inflammatory and antioxidant properties. The fluorophenyl group in this compound further enhances its pharmacokinetic profile, making it a strong candidate for drug development.
From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including cross-coupling reactions and multicomponent synthesis. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency. The use of advanced catalytic systems has also enabled the efficient synthesis of this compound on a larger scale.
In terms of structural analysis, modern techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the spatial arrangement of atoms within the molecule. These studies have revealed that the thiophene ring adopts a planar conformation, which is critical for its electronic properties.
The electronic properties of this compound are another area of active research. Computational studies using density functional theory (DFT) have shown that the molecule exhibits a high degree of conjugation across its aromatic systems. This conjugation not only influences its optical properties but also plays a key role in its reactivity towards electrophiles and nucleophiles.
Looking ahead, the integration of this compound into advanced materials such as organic semiconductors and functional polymers is an exciting possibility. Its unique electronic characteristics make it a strong candidate for applications in optoelectronics and energy storage devices.
In conclusion, CAS No. 1040680-48-5 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its complex structure and versatile functional groups position it as a valuable tool in both academic research and industrial development.
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